![molecular formula C14H13NO4S B2557122 Methyl 3-[2-(acetylamino)phenoxy]-2-thiophenecarboxylate CAS No. 900018-81-7](/img/structure/B2557122.png)
Methyl 3-[2-(acetylamino)phenoxy]-2-thiophenecarboxylate
Description
“Methyl 3-[2-(acetylamino)phenoxy]-2-thiophenecarboxylate” is a chemical compound with the molecular formula C14H13NO4S . It is also known as "methyl 3-(2-acetamidophenoxy)thiophene-2-carboxylate" .
Molecular Structure Analysis
The molecular structure of this compound consists of a thiophene ring attached to a carboxylate group. An acetylamino phenoxy group is also attached to the thiophene ring .Scientific Research Applications
Fluorescent Chemosensors
Research on derivatives of phenoxy compounds, like 4-Methyl-2,6-diformylphenol (DFP), demonstrates their role in developing fluorescent chemosensors. These chemosensors have applications in detecting metal ions, anions, and neutral molecules, showcasing high selectivity and sensitivity. This foundational work suggests potential areas where the specific compound could be applied, especially in sensing and detection technologies (Roy, 2021).
Environmental Monitoring and Remediation
Studies on phenoxy herbicides, closely related to the compound of interest, highlight their behavior in aquatic environments, including sorption dynamics and degradation mechanisms. This knowledge is crucial for environmental monitoring and remediation strategies, indicating potential applications of methyl 3-[2-(acetylamino)phenoxy]-2-thiophenecarboxylate in environmental science (Werner, Garratt, & Pigott, 2012).
Antimicrobial and Antioxidant Applications
Natural product-based research, including phenolic compounds, underscores the search for effective antimicrobial and antioxidant agents. This area of study is vital for food preservation, pharmaceuticals, and cosmetics, suggesting that derivatives of this compound could have valuable applications in these industries (Galal, 2006).
Synthetic Pathways and Chemical Properties
Research into the synthesis and properties of phloroglucinolmethylviologen derivatives, related to the compound of interest, indicates the exploration of new organic compounds with pronounced antioxidant activity. This work is foundational for developing antioxidant additives to oils, suggesting potential applications in material sciences and chemical engineering (Alexanyan et al., 2019).
properties
IUPAC Name |
methyl 3-(2-acetamidophenoxy)thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO4S/c1-9(16)15-10-5-3-4-6-11(10)19-12-7-8-20-13(12)14(17)18-2/h3-8H,1-2H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVCMHRHKCZRCGP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC=C1OC2=C(SC=C2)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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